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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B10769676

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TS 155-2, also known as JBIR 100, is a macrocyclic lactone and a bafilomycin analogue with

antibiotic properties[1][2]. It has been identified as an inhibitor of vacuolar-type H+-ATPase (V-

ATPase) and an inhibitor of thrombin-induced calcium entry into cells[1][2][3]. These

mechanisms of action make TS 155-2 a valuable tool for studying a variety of cellular

processes, including intracellular pH regulation, organelle function, and calcium signaling

pathways. This document provides detailed protocols for the dissolution and use of TS 155-2 in

cell culture experiments.
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Property Value Reference

Alternate Name JBIR 100

Molecular Formula C₃₉H₆₀O₁₁

Molecular Weight ~704.9 g/mol

Appearance White solid

Storage Store at -20°C

Solubility of TS 155-2
Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble

Methanol Soluble

Dimethylformamide (DMF) Soluble

Water Limited solubility

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of TS 155-2
This protocol describes the preparation of a 10 mM stock solution of TS 155-2 in DMSO.

Materials:

TS 155-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of TS 155-2: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular

Weight ( g/mol ) For 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 mM x 0.001 L

x 704.9 g/mol = 7.049 mg

Weigh the TS 155-2 powder: Carefully weigh out the calculated amount of TS 155-2 powder

in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the TS 155-2 powder. For a 10 mM stock solution, if you weighed 7.049 mg of TS
155-2, add 1 mL of DMSO.

Dissolve the compound: Vortex the solution thoroughly. If the compound does not dissolve

completely, you can warm the tube to 37°C for a short period and/or use an ultrasonic bath

to aid dissolution.

Aliquot and store: Once the TS 155-2 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C. When stored at -20°C, the stock solution should be used

within one month; for storage up to six months, -80°C is recommended.

Protocol 2: Preparation of a Working Solution for Cell
Culture Experiments
This protocol describes the dilution of the 10 mM stock solution to a final working concentration

for treating cells in culture. The final concentration will depend on the specific cell type and

experimental design. As a reference, bafilomycin A1, a similar V-ATPase inhibitor, has been

shown to inhibit cell growth in the range of 10-50 nM.

Materials:
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10 mM TS 155-2 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Procedure:

Determine the final desired working concentration: For this example, we will prepare a

working solution with a final concentration of 100 nM.

Perform serial dilutions:

Intermediate Dilution (optional but recommended): To avoid pipetting very small volumes,

it is good practice to perform an intermediate dilution. For example, dilute the 10 mM stock

solution 1:100 in sterile cell culture medium to create a 100 µM intermediate solution.

Add 2 µL of the 10 mM stock solution to 198 µL of pre-warmed complete cell culture

medium.

Final Dilution: Dilute the intermediate solution to the final working concentration. To get to

100 nM from a 100 µM intermediate solution, you would perform a 1:1000 dilution.

For example, to prepare 1 mL of the final working solution, add 1 µL of the 100 µM

intermediate solution to 999 µL of pre-warmed complete cell culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. The vehicle

control should contain the same final concentration of the solvent (in this case, DMSO) as

the cells treated with TS 155-2.

Add to cells: Gently mix the final working solution and add the appropriate volume to your

cell culture plates.

Visualizations
Signaling Pathway of Thrombin-Induced Calcium Influx
and its Inhibition by TS 155-2
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Caption: Thrombin signaling pathway and the inhibitory action of TS 155-2.

General Experimental Workflow for Using TS 155-2 in
Cell Culture
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Caption: Workflow for TS 155-2 cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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